Cas no 2172481-36-4 (1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172481-36-4
• MF: C₁₄H₂₁F₃N₄O
• MW: 318.337953329086
• CID: 5943223
• PubChem ID: 165823082
• Update Time: 2025-05-23

1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• 1-[4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one
• 2172481-36-4
• EN300-1626725

• Inchi： 1S/C14H21F3N4O/c1-12(2,3)21-9-10(8-19-21)13(18)4-6-20(7-5-13)11(22)14(15,16)17/h8-9H,4-7,18H2,1-3H3
• InChI Key： IBVKHWRFDXPUKJ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=NN(C(C)(C)C)C=2)(CC1)N)=O)(F)F

Computed Properties

• Exact Mass: 318.16674579g/mol
• Monoisotopic Mass: 318.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172481-36-4)

The compound 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172481-36-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl pyrazole moiety and trifluoroethyl ketone group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

In recent years, the demand for piperidine derivatives like 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one has surged, driven by the growing focus on precision medicine and personalized therapeutics. The compound's CAS No. 2172481-36-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups align with current trends in fragment-based drug design (FBDD) and scaffold hopping, making it a versatile building block for novel bioactive molecules.

The trifluoroethyl group in 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one enhances metabolic stability and bioavailability, addressing a critical challenge in drug development. This feature is particularly valuable in the design of CNS-targeting drugs, where blood-brain barrier penetration is essential. Additionally, the tert-butyl pyrazole moiety contributes to improved ligand-receptor interactions, a key consideration in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2172481-36-4 represents an interesting case study in heterocyclic chemistry and multi-step organic synthesis. The compound's piperidine-pyrazole core is a common motif in small-molecule inhibitors, particularly those targeting inflammatory pathways and oncogenic signaling. Its synthesis often involves Pd-catalyzed cross-coupling and reductive amination, techniques widely used in modern organic synthesis.

The pharmaceutical industry's shift toward targeted therapies has increased the relevance of compounds like 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one. Its potential applications in neurodegenerative disease research and autoimmune disorder treatment are particularly noteworthy. The compound's CAS No. 2172481-36-4 frequently appears in patent applications related to JAK/STAT inhibitors and TLR modulators, highlighting its versatility in drug discovery.

Quality control and analytical characterization of 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are crucial for reliable research outcomes. The growing emphasis on quality by design (QbD) in pharmaceutical development further underscores the importance of rigorous characterization for compounds like CAS No. 2172481-36-4.

Environmental and regulatory considerations for 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one follow standard pharmaceutical industry guidelines. While not classified as hazardous, proper handling and disposal protocols should be observed, consistent with green chemistry principles. The compound's fluorinated groups have drawn attention in the context of sustainable fluorination methods, an area of active research in organic chemistry.

Future research directions for CAS No. 2172481-36-4 may explore its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's ability to serve as a pharmacophore in diverse chemical spaces makes it particularly valuable for drug repurposing efforts. As the pharmaceutical industry continues to embrace AI-driven drug discovery, compounds with well-characterized properties like 1-4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one will likely play increasingly important roles in hit identification and lead optimization.